Cas no 185122-74-1 (5-bromoindan-1-amine)

• Product Name: 5-bromoindan-1-amine
• CAS No: 185122-74-1
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• MDL: MFCD07373956
• CID: 114468
• PubChem ID: 22228388
• Update Time: 2025-06-07

5-bromoindan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-amine,5-bromo-2,3-dihydro-
• 5-bromo-2,3-dihydro-1H-inden-1-amine
• 5-bromo-2,3-dihydro-1H-indene-1-amine
• (rac)-5-bromo-indan-1-ylamine
• 1-amino-5-bromoindane
• 5-bromo-1-indanamine
• 5-BROMOINDAN-1-AMINE
• 5-BROMO-INDAN-1-YLAMINE
• 5-BROMOINDANYLAMINE
• 5-BROMO-2,3-DIHYDRO-1H-INDEN-1-AMINE HYDROCHLORIDE
• BS-13470
• AB29099
• SY249642
• 185122-74-1
• AB29101
• 1H-INDEN-1-AMINE, 5-BROMO-2,3-DIHYDRO-
• CS-0101114
• IEUKCNPRRGOGDG-UHFFFAOYSA-N
• DTXSID50623627
• CYCLOHEXYLCINNAMATE
• 1-amino-5-bromo-indane
• MFCD07373956
• AB38395
• FT-0773114
• AKOS000189829
• SCHEMBL584522
• A849776
• racemic 1-amino-5-bromoindane
• 5-bromoindan-1-ylamine
• EN300-58656
• (R)-5-BROMO-INDAN-1-YLAMINE
• (S)-5-BROMO-INDAN-1-YLAMINE
• 5-bromoindan-1-amine

• MDL： MFCD07373956
• Inchi： 1S/C9H10BrN/c10-7-2-3-8-6(5-7)1-4-9(8)11/h2-3,5,9H,1,4,11H2
• InChI Key： IEUKCNPRRGOGDG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCC2N

Computed Properties

• Exact Mass: 211.00000
• Monoisotopic Mass: 210.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.09540